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tert-Butyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}-2-methylpropanoate

Name: tert-Butyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}-2-methylpropanoate
Brand: Smolecule
SKU: S6628262
Rating: 4.5 (2 reviews)

Catalog No.

S6628262

CAS No.

1221346-49-1

M.F

C14H25N3O2

M. Wt

267.37 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

tert-Butyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}-2...

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General Information

CAS Number

1221346-49-1

Product Name

tert-Butyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}-2-methylpropanoate

IUPAC Name

tert-butyl 3-(3-imidazol-1-ylpropylamino)-2-methylpropanoate

Molecular Formula

C14H25N3O2

Molecular Weight

267.37 g/mol

InChI

InChI=1S/C14H25N3O2/c1-12(13(18)19-14(2,3)4)10-15-6-5-8-17-9-7-16-11-17/h7,9,11-12,15H,5-6,8,10H2,1-4H3

InChI Key

QAJNJEGLSZLGFZ-UHFFFAOYSA-N

SMILES

CC(CNCCCN1C=CN=C1)C(=O)OC(C)(C)C

Canonical SMILES

CC(CNCCCN1C=CN=C1)C(=O)OC(C)(C)C

Description

Molecular Structure Analysis

tert-Butyl: This refers to a bulky group with three methyl groups attached to a central carbon.
3-{[3-(1H-imidazol-1-yl)propyl]amino}-: This describes a central chain with three key components:
- 1H-imidazol-1-yl: This is an imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms.
- Propyl: A three-carbon chain.
- Amino: An amine group (-NH2) attached to the propyl chain.
2-methylpropanoate: This refers to an ester group with a methyl group attached to the second carbon.

The key features of the structure include the presence of the imidazole ring, which is known for its basicity and hydrogen bonding capabilities. The amine group can also participate in hydrogen bonding and act as a base. The ester group contributes to the overall polarity of the molecule.

Chemical Reactions Analysis

Hydrolysis: The ester bond can be broken down by water (hydrolysis) to yield the corresponding alcohol and carboxylic acid.
Acylation: The amine group could potentially react with acylating agents to form amides.
Alkylation: The imidazole ring might undergo alkylation reactions under specific conditions.

Without specific experimental data, providing balanced chemical equations for these reactions isn't possible.

Safety and Hazards

Imidazole: Some imidazole derivatives can exhibit irritant or corrosive properties [].
Ester: Depending on the specific structure, esters can have varying degrees of toxicity and flammability.